N-(2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide

• IUPAC Name: N-[2-(dimethylamino)-2-(1-methylindol-3-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• InChI: InChI=1S/C21H25N3O4S/c1-23(2)19(17-14-24(3)18-7-5-4-6-16(17)18)13-22-29(25,26)15-8-9-20-21(12-15)28-11-10-27-20/h4-9,12,14,19,22H,10-11,13H2,1-3H3
• InChI Key: PWSIEUWFOQDGDA-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=CC=CC=C21)C(CNS(=O)(=O)C3=CC4=C(C=C3)OCCO4)N(C)C
• Molecular Formula: C21H25N3O4S
• Molecular Weight: 415.5 g/mol

Description

N-(2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide is a useful research compound. Its molecular formula is C21H25N3O4S and its molecular weight is 415.51. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Evaluation and Synthesis

Sulfonamide derivatives have been synthesized and evaluated for their pharmacological properties. For instance, a series of N-aryl-2,3-dihydrobenzo[1,4]dioxine-6-sulfonamide derivatives demonstrated moderate activity against enzymes like butyrylcholinesterase (BChE) and acetylcholinesterase (AChE) but showed promising activity against the lipoxygenase enzyme. These findings suggest the potential of sulfonamide derivatives in developing therapeutic agents targeting these enzymes (Irshad, 2018).

Molecular Docking and Biological Screening

Further studies involving molecular docking and biological screening have highlighted the significance of sulfonamide derivatives. For example, new series of ethylated sulfonamides incorporating 1,4-benzodioxane moiety were synthesized and exhibited good inhibitors of lipoxygenase but moderate inhibitors of AChE, BChE, and α-glucosidase, suggesting their potential as lead compounds for further development into therapeutic agents (Irshad, Abbasi, Rehman, et al., 2016).

Antibacterial and Antiproliferative Agents

The design, synthesis, molecular docking, and biological screening of N-ethyl-N-methylbenzenesulfonamide derivatives have shown effective antimicrobial and antiproliferative activities, indicating their potential as new therapeutic agents. Specifically, certain compounds exhibited significant cytotoxic activity against human cell lines, suggesting their application in cancer therapy (Abd El-Gilil, 2019).

Synthesis of Novel Heterocyclic Compounds

Research has also focused on the synthesis of novel heterocyclic compounds containing a sulfonamido moiety, aiming at developing new antibacterial agents. This work involves creating pyran, pyridine, and pyridazine derivatives, which were tested for antibacterial activity and found to possess high activities against certain bacteria, underscoring the utility of sulfonamide moieties in the development of new antibacterial compounds (Azab, Youssef, El‐Bordany, 2013).